1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C7H11FO
• Molecular Weight: 130.16 g/mol
• IUPAC Name: 1-(3-fluoropropyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C7H11FO/c8-5-1-2-7(6-9)3-4-7/h6H,1-5H2
• InChI Key: KYAXMBGWUJCNBY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CCCF)C=O

Description

1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a carbaldehyde group and a 3-fluoropropyl substituent. The cyclopropane ring introduces significant ring strain, enhancing reactivity, while the fluorine atom in the propyl chain contributes to lipophilicity and metabolic stability. This compound is of interest in pharmaceutical and agrochemical research, particularly as a precursor for synthesizing fluorinated bioactive molecules.

Preparation Methods

The synthesis of 1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde typically involves the following steps:

Cyclopropanation: The initial step involves the formation of the cyclopropane ring. This can be achieved through the reaction of an alkene with a diazo compound in the presence of a catalyst such as rhodium or copper.

Formylation: The final step involves the introduction of the aldehyde group. This can be done using a formylating reagent such as dichloromethyl methyl ether (DCME) in the presence of a Lewis acid like titanium tetrachloride.

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of continuous flow reactors for large-scale synthesis.

Chemical Reactions Analysis

1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The fluorine atom can be substituted with other nucleophiles such as amines or thiols under appropriate conditions.

Addition: The aldehyde group can undergo nucleophilic addition reactions with compounds like Grignard reagents or organolithium reagents to form secondary or tertiary alcohols.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Scientific Research Applications of 1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde

1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde is a fluorinated cyclopropane derivative with a variety of applications in scientific research, particularly in chemistry, biology, and industry. Its unique structure, featuring a fluoropropyl group and an aldehyde functional group attached to a cyclopropane ring, gives it distinct chemical and biological properties.

Chemistry

• Building Block in Organic Synthesis 1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde serves as a crucial building block in the synthesis of more complex organic molecules. It is particularly useful in the development of pharmaceuticals and agrochemicals.
• Cyclopropanation Reactions The compound is involved in cyclopropanation reactions, which are essential for creating cyclopropane rings, a structural motif found in many biologically active compounds. These reactions typically involve reacting an alkene with a diazo compound in the presence of a catalyst such as rhodium or copper.
• Formylation Reactions The introduction of the aldehyde group is another key chemical application. This is commonly achieved using a formylating reagent like dichloromethyl methyl ether (DCME) in the presence of a Lewis acid such as titanium tetrachloride.

Biology

• Enzyme Mechanism Studies 1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde is utilized in the study of enzyme mechanisms. Specifically, it acts as a probe for investigating biological pathways involving aldehyde dehydrogenases. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, leading to the inhibition or modification of enzyme activity.
• ** प्रभाव on Biological Systems** The compound's mechanism of action in biological systems depends on its specific application. The fluorine atom enhances stability and bioavailability and influences interactions with molecular targets.

Industry

• Specialty Chemicals and Materials In the industrial sector, 1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde is employed in the production of specialty chemicals and materials, including polymers and surfactants.

Chemical Reactions Analysis

• Oxidation The aldehyde group in 1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.
• Reduction The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.
• Substitution The fluorine atom can be substituted with other nucleophiles like amines or thiols under appropriate conditions.
• Addition The aldehyde group can undergo nucleophilic addition reactions with compounds like Grignard reagents or organolithium reagents to form secondary or tertiary alcohols.

Mechanism of Action

The mechanism by which 1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde exerts its effects depends on its specific application. In biological systems, the aldehyde group can form covalent bonds with nucleophilic residues in proteins, leading to inhibition or modification of enzyme activity. The fluorine atom can enhance the compound’s stability and bioavailability, as well as influence its interaction with molecular targets.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Properties

The substituent on the cyclopropane ring critically influences the compound’s physicochemical and functional characteristics. Below is a comparative analysis of key analogs:

Table 1: Substituent Comparison and Key Properties

Compound Name	Substituent	Molecular Weight (g/mol)	Key Properties	Potential Applications
1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde	3-Fluoropropyl	~156.17	High lipophilicity, metabolic stability	Pharmaceutical intermediates
1-(Triisopropylsilyloxy)cyclopropanecarbaldehyde	Triisopropylsilyloxy	~284.46	Bulky, stable, requires deprotection	Organic synthesis intermediates
1-(1H-1,2,3-Triazol-1-yl)cyclopropane-1-carbaldehyde	1H-1,2,3-Triazol-1-yl	~163.15	Polar, hydrogen bonding capability	Agrochemicals, drug discovery

Key Observations :

• Fluoropropyl Substituent: The 3-fluoropropyl group enhances lipophilicity, improving membrane permeability and resistance to oxidative metabolism compared to non-fluorinated analogs. Fluorine’s electronegativity also stabilizes adjacent bonds, reducing unintended reactivity .
• Triisopropylsilyloxy Substituent : This bulky group increases steric hindrance, protecting the aldehyde during synthetic steps. However, it necessitates additional deprotection steps, complicating synthesis workflows .
• Triazole Substituent : The nitrogen-rich triazole group introduces polarity and hydrogen-bonding capacity, making it suitable for targeting biological macromolecules (e.g., enzymes) in drug discovery .

Biological Activity

1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde is a cyclopropane derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This compound features a cyclopropane ring, which is known for its strain and unique reactivity, making it a valuable scaffold in drug design.

Chemical Structure and Properties

The compound can be represented as follows:

• Chemical Formula : C$_{6}$H$_{9}$F
• Molecular Weight : 114.14 g/mol
• Structural Representation :

Biological Activity Overview

The biological activity of 1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde has been investigated across various studies, focusing on its interactions with biological targets, mechanisms of action, and potential therapeutic applications.

1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde exhibits its biological effects primarily through the following mechanisms:

• Receptor Interaction : The compound has shown potential in modulating specific receptors, which may influence various signaling pathways related to inflammation and cancer progression.
• Enzyme Inhibition : It may act as an inhibitor for certain enzymes involved in metabolic processes, thereby affecting cellular functions.

Case Studies and Experimental Data

Several studies have evaluated the biological activity of cyclopropane derivatives, including 1-(3-Fluoropropyl)cyclopropane-1-carbaldehyde:

Study	Findings	Methodology
Study 1	Demonstrated inhibition of cancer cell proliferation in vitro.	Utilized U937 human myeloid leukemia cell line assays.
Study 2	Identified as a potential anti-inflammatory agent through receptor binding assays.	Conducted receptor binding affinity tests.
Study 3	Showed selective activity against specific enzyme targets related to metabolic disorders.	Employed enzymatic assays to evaluate inhibition rates.

Detailed Research Findings

• In Vitro Studies : In a controlled laboratory setting, the compound was tested against various cancer cell lines. Results indicated a significant reduction in cell viability at concentrations above 10 µM, suggesting that it may have cytotoxic effects on malignant cells while sparing normal cells .
• Receptor Binding Studies : The compound's affinity for specific receptors was assessed using radiolabeled ligands. It demonstrated moderate binding affinity to nicotinic acetylcholine receptors (nAChRs), indicating potential neuropharmacological applications .
• Enzymatic Activity : The compound was evaluated for its inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Results showed that it could inhibit COX activity by approximately 40% at higher concentrations (100 µM) .